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Compound of Interest

Compound Name: mTOR inhibitor WYE-28

Cat. No.: B15540991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of WYE-28, a

potent and selective inhibitor of the mammalian target of rapamycin (mTOR). The information

herein is intended to guide researchers in accurately preparing stock solutions and designing

experiments to investigate the PI3K/Akt/mTOR signaling pathway.

Introduction
WYE-28 is a small molecule inhibitor that targets the mTOR kinase, a critical regulator of cell

growth, proliferation, metabolism, and survival. As an ATP-competitive inhibitor, WYE-28 is a

valuable tool for studying the physiological and pathological roles of the PI3K/Akt/mTOR

signaling pathway, which is often dysregulated in diseases such as cancer. Accurate

preparation of WYE-28 stock solutions is crucial for obtaining reliable and reproducible

experimental results.

Data Presentation
The following table summarizes the key quantitative data for WYE-28:
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Property Value Reference(s)

Molecular Weight 586.64 g/mol [1][2]

Solubility in DMSO 60 mg/mL [1]

Recommended Stock Solution

Concentration
10 mM - 20 mM

Powder Storage -20°C for up to 3 years [3]

DMSO Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[4]

Typical Working Concentration

in Cell-Based Assays
1 nM - 100 nM [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM WYE-28 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of WYE-28 in dimethyl

sulfoxide (DMSO).

Materials:

WYE-28 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Procedure:
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Equilibrate WYE-28 to Room Temperature: Before opening, allow the vial of WYE-28 powder

to equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation

of moisture, which can affect the solubility and stability of the compound.

Weigh WYE-28 Powder: In a sterile microcentrifuge tube, accurately weigh the desired

amount of WYE-28 powder using a calibrated analytical balance. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 5.87 mg of WYE-28 (Molecular Weight = 586.64

g/mol ).

Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the WYE-28 powder. For a 10 mM stock solution, you would add 1 mL of DMSO

for every 5.87 mg of WYE-28.

Facilitate Dissolution:

Vortexing: Tightly cap the tube and vortex the solution for 1-2 minutes to facilitate

dissolution.

Sonication: If the compound does not fully dissolve with vortexing, place the tube in a

water bath sonicator for 5-10 minutes.

Gentle Warming: If necessary, gently warm the solution in a water bath at a temperature

no higher than 37°C for 5-10 minutes to aid dissolution.[2] Visually inspect the solution to

ensure all solid has dissolved.

Aliquot and Store: Once the WYE-28 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile, tightly sealed tubes. This minimizes freeze-thaw cycles

which can degrade the compound. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[4]

Protocol 2: Use of WYE-28 in Cell-Based Assays
This protocol provides a general guideline for diluting the WYE-28 stock solution for use in cell-

based assays.

Materials:
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10 mM WYE-28 stock solution in DMSO

Appropriate cell culture medium

Sterile dilution tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM WYE-28 stock solution at room

temperature.

Prepare Intermediate Dilutions: It is recommended to perform serial dilutions of the

concentrated DMSO stock solution in cell culture medium to achieve the final desired

working concentrations.[6] Avoid adding a small volume of highly concentrated DMSO stock

directly to a large volume of aqueous medium, as this can cause the compound to

precipitate.

Final Concentration: The final concentration of DMSO in the cell culture medium should be

kept as low as possible, typically below 0.1% (v/v), to avoid solvent-induced cytotoxicity.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Incubation: Add the diluted WYE-28 to your cell cultures and incubate for the desired period,

as determined by your experimental design.

Mandatory Visualizations
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Experimental Workflow: WYE-28 Stock Solution Preparation
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Caption: Workflow for preparing WYE-28 stock solution.
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Caption: Inhibition of the PI3K/Akt/mTOR pathway by WYE-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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